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Compound of Interest

Compound Name: 4-(3-Phenylpropyl)pyridine

Cat. No.: B1219276 Get Quote

This guide provides an in-depth overview of the spectroscopic data for 4-(3-
phenylpropyl)pyridine, a compound of interest for researchers and professionals in drug

development and chemical synthesis. The following sections detail its Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the

experimental protocols for these analytical techniques.

Physicochemical Properties
4-(3-Phenylpropyl)pyridine is a liquid with the molecular formula C₁₄H₁₅N and a molecular

weight of 197.28 g/mol .[1][2][3] It is also known by other names, including 1-(4-Pyridyl)-3-

phenylpropane and 4-Phenylpropylpyridine.[2][3]

Property Value

Molecular Formula C₁₄H₁₅N

Molecular Weight 197.28 g/mol [3]

CAS Number 2057-49-0[1][2][3]

Appearance Colorless to pale yellow liquid[4]

Boiling Point 322 °C[5]

Density 1.03 g/mL at 25 °C[5]

Refractive Index n20/D 1.563[5]
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Spectroscopic Data
The structural elucidation of 4-(3-phenylpropyl)pyridine is supported by data from various

spectroscopic techniques.

NMR spectroscopy is a powerful tool for determining the structure of organic molecules by

providing information about the chemical environment of hydrogen (¹H) and carbon (¹³C) atoms.

[6][7]

¹H NMR Spectral Data

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not explicitly

available in search

results

¹³C NMR Spectral Data

ChemicalBook provides a ¹³C NMR spectrum for 4-(3-Phenylpropyl)pyridine.[8] PubChem

also indicates the availability of ¹³C NMR data.[1]

Chemical Shift (δ) ppm Assignment

Specific peak data not available in search

results

IR spectroscopy is used to identify functional groups in a molecule by measuring the absorption

of infrared radiation.[9][10][11] The IR spectrum of 4-(3-phenylpropyl)pyridine would be

expected to show characteristic absorptions for aromatic C-H bonds, aliphatic C-H bonds, and

the C=N and C=C bonds of the pyridine ring.[12]

Key IR Absorption Bands
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Wavenumber (cm⁻¹) Vibration Type

~3000-3100 Aromatic C-H Stretch

~2850-2960 Aliphatic C-H Stretch

~1600, 1450-1500 Aromatic C=C and C=N Bending

Mass spectrometry measures the mass-to-charge ratio of ions, providing information about the

molecular weight and fragmentation pattern of a compound.[13][14] The electron ionization (EI)

mass spectrum of 4-(3-phenylpropyl)pyridine is available from the NIST WebBook.[15]

Mass Spectral Data (Electron Ionization)

m/z Relative Intensity (%) Assignment

197 52.4 [M]⁺ (Molecular Ion)

106 47.6 [C₇H₈N]⁺

93 99.9 [C₆H₅N]⁺

92 47.6 [C₆H₆N]⁺

Experimental Protocols
The following are generalized protocols for obtaining the spectroscopic data presented.

A common method for preparing a sample for NMR analysis involves the following steps:

Sample Preparation: Approximately 5-10 mg of the purified 4-(3-phenylpropyl)pyridine is

dissolved in 0.5-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃).[6]

Internal Standard: A small amount of an internal standard, typically tetramethylsilane (TMS),

is added to the solution to provide a reference signal at 0 ppm.[16]

Data Acquisition: The solution is transferred to an NMR tube, which is then placed in the

NMR spectrometer.[6] The instrument is used to acquire 1D spectra for both ¹H and ¹³C

nuclei.
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For a liquid sample like 4-(3-phenylpropyl)pyridine, the following "neat" spectrum protocol is

often used:

Sample Preparation: One to two drops of the pure liquid are placed between two polished

salt plates (e.g., NaCl or KBr), creating a thin film.[17] Glass cannot be used as it absorbs IR

radiation.[11]

Data Acquisition: The salt plate "sandwich" is placed in the sample holder of the FT-IR

spectrometer.[17][18]

Analysis: The instrument passes infrared radiation through the sample and detects which

frequencies are absorbed, generating the IR spectrum.[9]

The following outlines a general procedure for obtaining an electron ionization mass spectrum:

Sample Introduction: The sample is introduced into the mass spectrometer, where it is

vaporized in a vacuum.[13]

Ionization: In the ion source, the gaseous molecules are bombarded with a high-energy

electron beam. This process knocks an electron off the molecule, forming a positively

charged molecular ion ([M]⁺) and various fragment ions.[13]

Mass Analysis: The ions are accelerated into a magnetic field, which deflects them based on

their mass-to-charge (m/z) ratio.[13]

Detection: A detector records the abundance of ions at each m/z value, generating the mass

spectrum.[13]

Visualization
The following diagram illustrates a generalized workflow for the spectroscopic analysis of a

chemical compound.
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General Spectroscopic Analysis Workflow
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Caption: A workflow for spectroscopic analysis of an organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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